Cas no 1805611-79-3 (3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile
• CAS No: 1805611-79-3
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4898110
• Update Time: 2025-07-23

3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-7(14(15)16)4-13-6(2-3-12)8(5)9(10)11/h4,9H,2H2,1H3
• InChI Key： DTXAIIFLNJQLPC-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile

Introduction to 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile (CAS No. 1805611-79-3)

3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805611-79-3, features a nitropyridine core structure, which is a versatile scaffold commonly employed in the synthesis of bioactive molecules. The presence of a difluoromethyl group and a methyl substituent at specific positions on the pyridine ring enhances its pharmacological potential, making it a valuable intermediate in the development of novel therapeutic agents.

The nitropyridine moiety is particularly noteworthy due to its ability to interact with biological targets in diverse ways. Nitroaromatic compounds, including nitropyridines, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The electron-withdrawing nature of the nitro group influences the electronic properties of the molecule, which can be exploited to modulate its binding affinity and selectivity towards specific biological receptors. This characteristic makes 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile a promising candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzyme-catalyzed reactions involved in metabolic pathways relevant to human diseases. The difluoromethyl group, a common pharmacophore in drug discovery, is known for its ability to enhance metabolic stability and binding affinity. Its incorporation into the pyridine framework of this compound suggests potential applications in creating inhibitors of key enzymes such as kinases and cytochrome P450 enzymes. These enzymes play crucial roles in various physiological processes, making them attractive targets for therapeutic intervention.

The acetonitrile moiety at the 2-position of the pyridine ring contributes to the overall solubility and bioavailability of the compound. Acetonitrile derivatives are frequently used in medicinal chemistry due to their favorable pharmacokinetic properties. Additionally, the acetonitrile group can serve as a handle for further functionalization via nucleophilic substitution or condensation reactions, allowing for the rapid construction of libraries of analogs with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates. The structural features of 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile make it an ideal candidate for these high-throughput virtual screening campaigns. By leveraging machine learning algorithms and large-scale databases, researchers can predict binding interactions between this compound and various protein targets, thereby accelerating the drug discovery process.

The synthesis of 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic aromatic substitution (SNAr) reactions to introduce the nitro group at the 5-position of the pyridine ring, followed by selective methylation at the 4-position. The introduction of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions or metal-halogen exchange methodologies. These synthetic routes highlight the compound's complexity and underscore the expertise required for its preparation.

In clinical research settings, analogs of this compound have shown promise as preclinical candidates for treating inflammatory disorders and neurodegenerative diseases. The nitro group can be reduced to an amine under mild conditions, yielding derivatives with enhanced solubility and reduced toxicity. Such transformations are critical for advancing drug candidates from laboratory-scale synthesis to viable therapeutic options.

The role of 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile as a building block extends beyond academic research; it also finds applications in industrial drug development programs. Pharmaceutical companies often utilize such intermediates to construct novel molecules with improved pharmacokinetic profiles and reduced side effects. The versatility of this scaffold allows for rapid diversification of chemical space, enabling researchers to explore multiple therapeutic avenues simultaneously.

Future directions in the study of this compound may involve exploring its role as a prodrug or exploring new synthetic pathways that enhance yield and scalability. Additionally, investigating its interactions with biological macromolecules using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography could provide deeper insights into its mechanism of action.

In conclusion, 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-acetonitrile (CAS No. 1805611-79-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its integration into drug discovery pipelines holds promise for addressing unmet medical needs across various disease areas.